![molecular formula C15H15NO3 B2514443 (2S)-2-[2-(naphthalen-1-yl)acetamido]propanoic acid CAS No. 32667-83-7](/img/structure/B2514443.png)
(2S)-2-[2-(naphthalen-1-yl)acetamido]propanoic acid
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Overview
Description
(2S)-2-[2-(naphthalen-1-yl)acetamido]propanoic acid, also known as NAPA, is a synthetic compound that belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs). NAPA has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and inflammation.
Scientific Research Applications
(2S)-2-[2-(naphthalen-1-yl)acetamido]propanoic acid has been extensively studied for its potential therapeutic applications in various diseases. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and suppressing angiogenesis. In Alzheimer's disease research, this compound has been shown to reduce the accumulation of beta-amyloid plaques and improve cognitive function in animal models. In inflammation research, this compound has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-kB, a key regulator of inflammation.
Mechanism of Action
The mechanism of action of (2S)-2-[2-(naphthalen-1-yl)acetamido]propanoic acid is not fully understood, but it is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins and other inflammatory mediators. This compound is a selective COX-2 inhibitor, which means that it selectively inhibits the COX-2 enzyme without affecting the COX-1 enzyme, which is responsible for the production of prostaglandins that protect the stomach lining.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects in animal models and in vitro studies. These include the inhibition of cancer cell growth and proliferation, the reduction of beta-amyloid plaques in the brain, the suppression of angiogenesis, the reduction of pro-inflammatory cytokines, and the inhibition of NF-kB activation. This compound has also been shown to have analgesic and anti-pyretic effects, which are common effects of NSAIDs.
Advantages and Limitations for Lab Experiments
(2S)-2-[2-(naphthalen-1-yl)acetamido]propanoic acid has several advantages and limitations for lab experiments. One advantage is that it is a synthetic compound, which means that it can be easily synthesized and purified in large quantities. Another advantage is that it has been extensively studied for its potential therapeutic applications, which means that there is a lot of existing research on its biological effects. However, one limitation is that it is a relatively new compound, which means that there may be limited information on its long-term effects and potential side effects. Another limitation is that it may not be suitable for certain types of experiments or assays, depending on the specific research question.
Future Directions
There are several future directions for research on (2S)-2-[2-(naphthalen-1-yl)acetamido]propanoic acid. One direction is to further investigate its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and inflammation. Another direction is to investigate its mechanism of action in more detail, including its interactions with other enzymes and signaling pathways. Additionally, future research could focus on developing new analogs or derivatives of this compound with improved biological activity and selectivity. Finally, more research could be done on the long-term effects and potential side effects of this compound, particularly in the context of chronic use.
Synthesis Methods
(2S)-2-[2-(naphthalen-1-yl)acetamido]propanoic acid is synthesized from 2-naphthylacetic acid and L-alanine through a simple reaction process. The reaction involves the coupling of the carboxylic acid group of 2-naphthylacetic acid with the amino group of L-alanine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain pure this compound.
properties
IUPAC Name |
(2S)-2-[(2-naphthalen-1-ylacetyl)amino]propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO3/c1-10(15(18)19)16-14(17)9-12-7-4-6-11-5-2-3-8-13(11)12/h2-8,10H,9H2,1H3,(H,16,17)(H,18,19)/t10-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUEHQQBAKMAHCM-JTQLQIEISA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)NC(=O)CC1=CC=CC2=CC=CC=C21 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)O)NC(=O)CC1=CC=CC2=CC=CC=C21 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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